Cas no 2248392-66-5 (2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid)

• Product Name: 2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid
• CAS No: 2248392-66-5
• MF: C₁₆H₁₄FNO₄
• MW: 303.285068035126
• CID: 5877974
• PubChem ID: 137940457
• Update Time: 2025-10-31

2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248392-66-5
• EN300-6509653
• 2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid
• 2-{[(benzyloxy)carbonyl]amino}-6-fluoro-4-methylbenzoic acid

• Inchi： 1S/C16H14FNO4/c1-10-7-12(17)14(15(19)20)13(8-10)18-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： BSZOJMBJUIYRLJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.09068609g/mol
• Monoisotopic Mass: 303.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid

Introduction to 2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid (CAS No. 2248392-66-5)

2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid, identified by the CAS number 2248392-66-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural features that include a fluoro substituent, a methyl group, and an amino group protected by a phenylmethyl carbonyl (Boc) moiety. These structural attributes not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug development and synthetic chemistry.

The presence of the fluoro atom at the 2-position of the benzene ring is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, binding affinity, and overall pharmacokinetic profile of a molecule. In recent years, fluoro-substituted compounds have been extensively studied due to their ability to enhance drug efficacy and reduce susceptibility to enzymatic degradation. The methyl group at the 4-position further modulates the electronic properties of the aromatic ring, potentially affecting interactions with biological targets. The phenylmethoxycarbonylamino (Boc-amino) group at the 6-position serves as a protective group for the amino functionality, allowing for selective deprotection during synthetic workflows, which is a common practice in multi-step organic synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of benzoic acid derivatives in developing novel therapeutic agents. The structural motif of benzoic acid is widely recognized for its role in modulating various biological pathways, including inflammation, pain perception, and neurotransmitter signaling. The compound 2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid (CAS No. 2248392-66-5) represents a promising scaffold for further derivatization and optimization towards specific pharmacological targets. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules designed to interact with biological systems.

In the context of drug discovery, this compound has been explored as a precursor for more sophisticated analogs with enhanced binding affinity and selectivity. The combination of fluorine substitution and Boc-protection provides a strategic handle for medicinal chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. These attributes are critical factors that determine the success of a drug candidate in preclinical and clinical studies. The growing interest in fluorinated compounds stems from their demonstrated ability to improve pharmacological profiles, making them attractive for further development.

The synthetic utility of 2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid (CAS No. 2248392-66-5) extends beyond its direct application as an active pharmaceutical ingredient (API). It serves as a versatile building block in organic synthesis, enabling access to structurally diverse derivatives through various functional group transformations. For instance, the Boc-amino group can be selectively removed under acidic conditions to yield a free amino acid derivative, which can then be further modified through coupling reactions with carboxylic acids or other electrophiles. This flexibility underscores its importance in synthetic chemistry pipelines aimed at developing novel molecules.

Recent research has also explored the potential applications of this compound in areas beyond traditional pharmaceuticals. For example, its structural features make it suitable for use as an intermediate in the synthesis of agrochemicals or specialty chemicals where similar benzoic acid derivatives are employed. The fluoro substituent, in particular, is known to impart unique properties that can enhance the performance of agrochemical products, such as improved stability under environmental stressors or enhanced bioavailability in target organisms.

The chemical properties of 2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid (CAS No. 2248392-66-5) have been thoroughly characterized through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical techniques have confirmed its molecular structure and provided insights into its reactivity patterns. The NMR spectra reveal characteristic signals corresponding to the aromatic protons, fluorine atoms, methyl groups, and Boc-amino functionalities, while MS data confirm its molecular weight and fragmentation patterns consistent with its proposed structure.

In terms of handling and storage, this compound should be kept under inert conditions to prevent degradation due to moisture or air exposure. It is typically stored at room temperature in tightly sealed containers made of compatible materials such as glass or high-density polyethylene (HDPE). Proper storage conditions ensure maintaining its integrity throughout various stages of research and development.

The growing body of literature on benzoic acid derivatives underscores their significance in modern drug discovery efforts. Researchers continue to explore new synthetic methodologies and applications for these compounds, leveraging their unique structural features to develop innovative therapeutic solutions. The compound 2-Fluoro-4-methyl-6-(phenylmethoxycarbonylamino)benzoic acid (CAS No. 2248392-66-5) stands out as a prime example of how modifications at specific positions on a benzoic acid core can lead to molecules with tailored biological activities.

Future directions in research may involve exploring additional derivatization strategies for this compound to uncover novel pharmacological effects or improve existing ones. For instance, modifications at other positions on the benzene ring or alterations to the protecting group could yield analogs with enhanced potency or reduced side effects. Such studies would contribute valuable insights into structure-activity relationships (SAR) within this class of compounds.

The impact of fluorinated benzoic acid derivatives on medicinal chemistry is undeniable, with ongoing efforts aimed at harnessing their potential for treating various diseases. As synthetic methodologies continue to evolve, access to these specialized compounds will become more efficient and cost-effective, further driving innovation in drug development programs worldwide.